molecular formula C8H5F2NS2 B8393654 1,2-Benzisothiazole, 3-[(difluoromethyl)thio]-

1,2-Benzisothiazole, 3-[(difluoromethyl)thio]-

Cat. No.: B8393654
M. Wt: 217.3 g/mol
InChI Key: KTCGAOCONIWPEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Benzisothiazole, 3-[(difluoromethyl)thio]- is a useful research compound. Its molecular formula is C8H5F2NS2 and its molecular weight is 217.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2-Benzisothiazole, 3-[(difluoromethyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2-Benzisothiazole, 3-[(difluoromethyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5F2NS2

Molecular Weight

217.3 g/mol

IUPAC Name

3-(difluoromethylsulfanyl)-1,2-benzothiazole

InChI

InChI=1S/C8H5F2NS2/c9-8(10)12-7-5-3-1-2-4-6(5)13-11-7/h1-4,8H

InChI Key

KTCGAOCONIWPEW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NS2)SC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.1 g (0.02 mol) Potassium 1,2-benzoisothiazole-3-thiolate was suspended in 25 ml dioxane and treated with a solution of 5.6 g (0.10 mol) potassium hydroxide in 9 ml water. At a temperature of 60°-70° C., a slow stream of chlorodifluoromethane was passed through over 30 minutes. The mixture was added to 500 ml ice/water and extracted several times with ethyl acetate. The organic phase was dried over magnesium sulphate, filtered and concentrated. The residual oil was purified by silica gel column chromatography (eluent: hexane/diethyl ether 9:1).
Name
Potassium 1,2-benzoisothiazole-3-thiolate
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
5.6 g
Type
reactant
Reaction Step Two
Name
Quantity
9 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Four
Quantity
25 mL
Type
solvent
Reaction Step Five

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